N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C19H16N4O3S3/c1-23(2)29(25,26)13-9-7-12(8-10-13)17(24)22-19-21-15(11-27-19)18-20-14-5-3-4-6-16(14)28-18/h3-11H,1-2H3,(H,21,22,24)
• InChI Key: VEWDAKGKYWPALZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H16N4O3S3
• Molecular Weight: 444.6 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide, also known as BZML, is a novel compound with potential applications in scientific research. BZML is a small molecule that has been synthesized in recent years and has shown promising results in various fields of study.

Scientific Research Applications

Synthesis and Chemical Properties

• N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides, including compounds related to N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide, are synthesized using green chemistry principles, with water as the optimal medium, yielding nearly quantitative results (Horishny & Matiychuk, 2020).
• The synthesis of benzothiazole derivatives, like N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide, involves coupling processes and characterization using spectroscopic methods (Lynch et al., 2006).

Biological and Pharmacological Activities

• Certain benzothiazole derivatives have shown promising antifungal activity, which could include compounds similar to N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide (Narayana et al., 2004).
• Studies on benzothiazole derivatives have demonstrated significant antimicrobial properties, which could extend to similar compounds like N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide (Bikobo et al., 2017).
• Some benzothiazole derivatives exhibit anticancer activities against various cancer cell lines, suggesting potential research applications for N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide in oncology (Senthilkumar et al., 2021).

Material Science and Corrosion Inhibition

• Benzothiazole derivatives have been studied for their corrosion inhibiting properties on carbon steel, indicating a potential application of N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide in material science and engineering (Hu et al., 2016).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . Therefore, it’s plausible that this compound may interact with a variety of targets depending on the specific derivative and its functional groups.